1-(3,4-dihydroquinolin-1(2H)-yl)-2-[(5-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]butan-1-one

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[(5-methyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]butan-1-one
• InChI: InChI=1S/C23H23N5OS/c1-3-19(22(29)28-14-8-10-15-9-4-6-12-17(15)28)30-23-24-21-20(25-26-23)16-11-5-7-13-18(16)27(21)2/h4-7,9,11-13,19H,3,8,10,14H2,1-2H3
• InChI Key: ZCUOEZLQXNRWIV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCCC2=CC=CC=C21)SC3=NC4=C(C5=CC=CC=C5N4C)N=N3
• Molecular Formula: C23H23N5OS
• Molecular Weight: 417.5 g/mol

Description

This compound belongs to a class of synthetic molecules featuring a [1,2,4]triazino[5,6-b]indol-3-ylsulfanyl moiety linked to a substituted butan-1-one scaffold. Its structure includes a 3,4-dihydroquinoline group, which distinguishes it from other analogs in this family. The 5-methyl substitution on the triazinoindole ring enhances metabolic stability, while the dihydroquinoline moiety may influence receptor binding affinity and pharmacokinetic properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Modifications

The compound shares structural homology with derivatives containing the [1,2,4]triazino[5,6-b]indole core. Key analogs and their distinguishing features are summarized below:

Compound Name / ID	Core Modifications	Molecular Formula	Molecular Weight	Biological Activity (Noted)	Source
Target Compound	3,4-dihydroquinolin-1(2H)-yl; 5-methyl-5H-[1,2,4]triazinoindol-3-sulfanyl	C₂₄H₂₃N₅OS₂	481.60	Antitumor (hypothetical, based on class)	N/A
Compound 32	Phenothiazin-10-yl; but-3-yn-1-yl on triazinoindole	C₂₈H₂₁N₅O₂S₂	507.12	Induces p53, inhibits cell growth (IC₅₀: 8 µM)	Inauhzin study
Compound 33	Phenothiazin-10-yl; 2-oxo-2-phenylethyl on triazinoindole	C₃₃H₂₅N₅O₂S₂	587.15	Enhanced solubility due to ketone group	Inauhzin study
Compound 37	Acridin-10(9H)-yl; 2-hydroxyethyl on triazinoindole	C₂₈H₂₅N₅O₂S	495.17	Improved blood-brain barrier penetration	Inauhzin study
CAS 527714-15-4	N-(4-phenyl-1,3-thiazol-2-yl)butanamide; triazinoindol-3-sulfanyl	C₂₂H₁₈N₆OS₂	446.55	Unreported (likely kinase inhibition target)	Chemical database
L8K	Thienoquinazoline-sulfanyl; 3,3-dimethylbutan-2-one	C₁₉H₂₄N₂OS₂	376.53	Antiviral (speculated from structural class)	Chemie database

Functional Group Impact on Activity

• Triazinoindole Substituents: The 5-methyl group in the target compound (vs.
• Ketone vs. Amide Linkers : The butan-1-one scaffold (target compound) offers greater conformational flexibility compared to the rigid amide linker in CAS 527714-15-4 , which may affect target selectivity.
• Aromatic Moieties: Replacing phenothiazine (Compound 32) with dihydroquinoline introduces a partially saturated ring, likely reducing off-target interactions with dopamine receptors while retaining π-π stacking capabilities .

Analytical Differentiation

Advanced techniques such as HRMS and ¹H/¹³C NMR are critical for distinguishing these analogs. For example:

• The target compound’s dihydroquinoline protons resonate at δ 1.8–2.1 ppm (alkyl protons) and δ 6.7–7.3 ppm (aromatic), contrasting with δ 7.4–8.5 ppm for phenothiazine-containing analogs .
• HRMS data for the target compound would show a molecular ion at m/z 481.60, distinct from 507.12 (Compound 32) or 587.15 (Compound 33) .

Research Findings and Implications

Antitumor Efficacy

• Mechanism: The target compound’s triazinoindole-sulfanyl group may stabilize p53 by inhibiting MDM2-mediated degradation, akin to Compound 32 .
• Selectivity: The dihydroquinoline moiety could reduce cytotoxicity to non-cancerous cells compared to acridine derivatives (e.g., Compound 37), which intercalate DNA non-specifically .

Pharmacokinetic Profiles

• Metabolism : Methyl groups (5-methyl in target, 6,6-dimethyl in ) enhance metabolic stability by blocking cytochrome P450 oxidation .
• Solubility : The absence of polar groups (e.g., hydroxyethyl in Compound 37) suggests lower aqueous solubility than some analogs, necessitating formulation optimization .